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Compound of Interest

Compound Name: 5-(3-Bromophenyl)-2-furaldehyde

Cat. No.: B1270528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of 5-(3-Bromophenyl)-2-furaldehyde (CAS Number: 39868-10-5).

This document is intended to serve as a valuable resource for researchers, scientists, and

professionals involved in drug discovery and development.

Core Chemical Properties
5-(3-Bromophenyl)-2-furaldehyde is a substituted furan derivative that serves as a versatile

intermediate in organic synthesis.[1] Its chemical structure features a furan ring substituted with

a bromine-containing phenyl group and an aldehyde functional group.
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Property Value Reference(s)

CAS Number 39868-10-5 [1]

Molecular Formula C₁₁H₇BrO₂ [1]

Molecular Weight 251.08 g/mol [1]

Melting Point 100-106 °C

Boiling Point 360.5 °C at 760 mmHg

Appearance Not specified

Solubility Not specified

Synthesis and Reactivity
The primary application of 5-(3-Bromophenyl)-2-furaldehyde lies in its role as a building block

for more complex molecules, particularly in the synthesis of pharmaceuticals and

agrochemicals.[1] Its reactivity is characterized by the chemical properties of the furan ring, the

aldehyde group, and the bromophenyl moiety. The compound can participate in electrophilic

aromatic substitution reactions.[1]

Experimental Protocols
The synthesis of 5-(3-Bromophenyl)-2-furaldehyde can be achieved through a two-step

process involving the synthesis of the precursor 5-bromo-2-furaldehyde, followed by a Suzuki-

Miyaura cross-coupling reaction.

Step 1: Synthesis of 5-Bromo-2-furaldehyde

A detailed protocol for the synthesis of 5-bromo-2-furaldehyde is outlined below, based on

established methods.

Materials:

2-furaldehyde

N-Bromosuccinimide (NBS)
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AIBN (Azobisisobutyronitrile)

Carbon tetrachloride (CCl₄)

Sodium bicarbonate (NaHCO₃) solution

Anhydrous magnesium sulfate (MgSO₄)

Hexane

Ethyl acetate

Procedure:

A solution of 2-furaldehyde and a catalytic amount of AIBN in CCl₄ is prepared in a round-

bottom flask.

N-Bromosuccinimide is added portion-wise to the solution while stirring and heating under

reflux.

The reaction progress is monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature and filtered to remove

succinimide.

The filtrate is washed with a saturated NaHCO₃ solution and then with brine.

The organic layer is dried over anhydrous MgSO₄ and the solvent is removed under reduced

pressure.

The crude product is purified by column chromatography on silica gel using a hexane-ethyl

acetate gradient to yield 5-bromo-2-furaldehyde.

Step 2: Suzuki-Miyaura Cross-Coupling for the Synthesis of 5-(3-Bromophenyl)-2-
furaldehyde

The following is a general protocol for the Suzuki-Miyaura cross-coupling reaction, which can

be adapted for the synthesis of 5-(3-Bromophenyl)-2-furaldehyde.
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Materials:

5-bromo-2-furaldehyde

3-Bromophenylboronic acid

Palladium(II) acetate [Pd(OAc)₂]

Triphenylphosphine (PPh₃)

Potassium carbonate (K₂CO₃)

Toluene

Ethanol

Water

Procedure:

In a reaction vessel, 5-bromo-2-furaldehyde, 3-bromophenylboronic acid, palladium(II)

acetate, and triphenylphosphine are combined in a mixture of toluene, ethanol, and water.

An aqueous solution of potassium carbonate is added to the mixture.

The reaction mixture is degassed and then heated under an inert atmosphere (e.g., nitrogen

or argon) with vigorous stirring.

The reaction is monitored by TLC or GC-MS.

Once the reaction is complete, the mixture is cooled to room temperature and the organic

layer is separated.

The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

and concentrated under reduced pressure.
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The crude product is purified by column chromatography to afford 5-(3-Bromophenyl)-2-
furaldehyde.

Visualizing the Workflow
The following diagrams illustrate the key experimental workflows described above.

Step 1: Synthesis of 5-Bromo-2-furaldehyde

1. Prepare solution of
2-furaldehyde and AIBN in CCl4

2. Add NBS portion-wise
and reflux

3. Monitor reaction
by TLC

4. Cool and filter
to remove succinimide

5. Wash filtrate with
NaHCO3 and brine

6. Dry organic layer and
remove solvent

7. Purify by column
chromatography 5-Bromo-2-furaldehyde

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 5-Bromo-2-furaldehyde.

Step 2: Suzuki-Miyaura Cross-Coupling

1. Combine reactants and catalyst
in solvent mixture

2. Add aqueous
K2CO3 solution

3. Degas and heat
under inert atmosphere

4. Monitor reaction
progress

5. Cool and separate
organic layer 6. Extract aqueous layer 7. Wash, dry, and concentrate

organic layers
8. Purify by column

chromatography 5-(3-Bromophenyl)-2-furaldehyde
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Caption: Experimental workflow for the Suzuki-Miyaura cross-coupling reaction.

Biological Activity and Signaling Pathways
Currently, there is a lack of specific data in the public domain regarding the biological activity

and the precise signaling pathways affected by 5-(3-Bromophenyl)-2-furaldehyde. However,

the broader class of furan-containing compounds is known to exhibit a wide range of

pharmacological activities. Derivatives of furan are being investigated for their potential as

antimicrobial and antitumor agents. The biological effects of such compounds are often

attributed to their ability to interact with various cellular targets and modulate signaling

pathways involved in cell proliferation, apoptosis, and inflammation. Further research is
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warranted to elucidate the specific biological functions and mechanisms of action of 5-(3-
Bromophenyl)-2-furaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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